5-fluoro-2-methyl-N-piperidin-3-ylbenzenesulfonamide

• IUPAC Name: 5-fluoro-2-methyl-N-piperidin-3-ylbenzenesulfonamide
• InChI: InChI=1S/C12H17FN2O2S/c1-9-4-5-10(13)7-12(9)18(16,17)15-11-3-2-6-14-8-11/h4-5,7,11,14-15H,2-3,6,8H2,1H3
• InChI Key: QMBWFTLDKWWGEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)S(=O)(=O)NC2CCCNC2
• Molecular Formula: C12H17FN2O2S
• Molecular Weight: 272.34 g/mol

Description

5-fluoro-2-methyl-N-piperidin-3-ylbenzenesulfonamide is a synthetic compound that has gained interest in the field of medicinal chemistry due to its potential therapeutic applications. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and its advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 5-fluoro-2-methyl-N-piperidin-3-ylbenzenesulfonamide involves the inhibition of specific enzymes and proteins. This compound has been shown to inhibit the activity of matrix metalloproteinases, which are involved in the breakdown of extracellular matrix proteins. Additionally, 5-fluoro-2-methyl-N-piperidin-3-ylbenzenesulfonamide has been shown to inhibit the activity of certain kinases, which are involved in cell signaling pathways. Inhibition of these enzymes and proteins can lead to decreased cell proliferation, migration, and invasion.
Biochemical and Physiological Effects:
5-fluoro-2-methyl-N-piperidin-3-ylbenzenesulfonamide has been shown to have several biochemical and physiological effects. This compound has been shown to inhibit the activity of matrix metalloproteinases, which can lead to decreased tumor growth and metastasis. Additionally, 5-fluoro-2-methyl-N-piperidin-3-ylbenzenesulfonamide has been shown to inhibit the activity of certain kinases, which can lead to decreased cell proliferation, migration, and invasion. This compound has also been shown to have anti-inflammatory effects, which can be useful in the treatment of various inflammatory disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 5-fluoro-2-methyl-N-piperidin-3-ylbenzenesulfonamide in lab experiments is its high yield and purity. This compound can be synthesized in large quantities and can be easily purified by recrystallization. Additionally, 5-fluoro-2-methyl-N-piperidin-3-ylbenzenesulfonamide has been shown to have potent inhibitory activity against certain enzymes and proteins, making it a useful tool in the study of various diseases. One limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety of this compound and its potential side effects.

Future Directions

There are several future directions for the study of 5-fluoro-2-methyl-N-piperidin-3-ylbenzenesulfonamide. One direction is the development of more potent and selective inhibitors of specific enzymes and proteins. Additionally, further studies are needed to determine the safety and potential side effects of this compound. Another direction is the evaluation of this compound in animal models of various diseases to determine its potential therapeutic applications. Finally, the development of new synthesis methods for this compound may lead to more efficient and cost-effective production.

Synthesis Methods

The synthesis of 5-fluoro-2-methyl-N-piperidin-3-ylbenzenesulfonamide involves several steps. The first step involves the reaction of 5-fluoro-2-methylbenzenesulfonyl chloride with piperidine to form 5-fluoro-2-methyl-N-piperidin-3-ylbenzenesulfonamide. The reaction is carried out in the presence of a base such as triethylamine or sodium hydroxide. The yield of the reaction is typically high, and the purity of the product can be improved by recrystallization.

Scientific Research Applications

5-fluoro-2-methyl-N-piperidin-3-ylbenzenesulfonamide has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. This compound has been shown to inhibit the activity of certain enzymes and proteins that are involved in the development and progression of these diseases. For example, 5-fluoro-2-methyl-N-piperidin-3-ylbenzenesulfonamide has been shown to inhibit the activity of matrix metalloproteinases, which are involved in the breakdown of extracellular matrix proteins in cancer cells. Inhibition of these enzymes can lead to decreased tumor growth and metastasis.